Cas no 2287274-47-7 (2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol)

• Product Name: 2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol
• CAS No: 2287274-47-7
• MF: C₁₀H₁₃N₃O₃S
• MW: 255.293520689011
• CID: 5914185
• PubChem ID: 165737803
• Update Time: 2025-05-23

2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6750414
• 2287274-47-7
• 2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol

• Inchi： 1S/C10H13N3O3S/c1-7(6-14)13-10-4-3-8(17(2,15)16)5-9(10)11-12-13/h3-5,7,14H,6H2,1-2H3
• InChI Key： ACWQZGSRODWCPF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)N=NN2C(C)CO)(=O)=O

Computed Properties

• Exact Mass: 255.06776246g/mol
• Monoisotopic Mass: 255.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol

Introduction to 2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol (CAS No. 2287274-47-7) in Modern Chemical and Pharmaceutical Research

2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol, identified by the CAS number 2287274-47-7, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the benzotriazole class, characterized by its unique structural framework that includes a methanesulfonyl group and a propanol moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The benzotriazole core is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The introduction of the 5-methanesulfonyl group enhances the compound's solubility and binding affinity, which are critical factors in drug design. Additionally, the propan-1-ol side chain provides a hydrophilic region, facilitating interactions with polar biological molecules. These structural features make 2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of this compound with greater precision. Studies suggest that the methanesulfonyl group may enhance the compound's ability to cross the blood-brain barrier, a crucial property for central nervous system (CNS) drugs. Furthermore, the benzotriazole moiety has been shown to exhibit anti-inflammatory and antimicrobial properties, which are of immense interest in developing novel treatments for infectious diseases and chronic inflammatory conditions.

In vitro studies have demonstrated that 2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol interacts with several key enzymes involved in metabolic pathways. For instance, preliminary data indicate that it may inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a role in pain and inflammation. This potential inhibitory activity aligns with the development of nonsteroidal anti-inflammatory drugs (NSAIDs), although further research is needed to confirm its efficacy and safety profile.

The compound's structural similarity to known bioactive molecules has also sparked interest in its potential use as a scaffold for drug discovery. By modifying specific functional groups or introducing additional moieties, researchers can explore novel derivatives with enhanced pharmacological properties. The versatility of 2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol makes it an attractive candidate for structure-based drug design approaches.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The benzotriazole core can be engineered to bind specifically to overexpressed receptors or enzymes found in cancer cells, thereby minimizing side effects on healthy tissues. This targeted approach is particularly relevant in oncology research, where precision medicine is becoming increasingly important. Preliminary experiments have shown promising results in cell-based assays, indicating that 2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-yl)propan-1-ol may selectively inhibit the growth of certain cancer cell lines without significant toxicity to normal cells.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzotriazole ring efficiently. The methanesulfonylation step is particularly critical and must be performed under controlled conditions to avoid unwanted side products. Researchers have also explored green chemistry principles to develop more sustainable synthetic routes, reducing waste and minimizing environmental impact.

In conclusion,2-(5-methanesulfonyl-1H-1,2,3-benzotriazol-1-ylopropananediols) (CAS No. 2287274477) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features and promising bioactivity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve,this compound holds great promise for contributing to the development of novel therapeutic agents that address unmet medical needs.